Cas no 1569955-03-8 (2-chloro-4-(2-chloropyridine-4-amido)benzoic acid)

• Product Name: 2-chloro-4-(2-chloropyridine-4-amido)benzoic acid
• CAS No: 1569955-03-8
• MF: C₁₃H₈Cl₂N₂O₃
• MW: 311.120221138
• CID: 6404389
• PubChem ID: 75513088
• Update Time: 2025-10-28

2-chloro-4-(2-chloropyridine-4-amido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-chloropyridine-4-amido)benzoic acid
• 1569955-03-8
• 2-chloro-4-[(2-chloropyridine-4-carbonyl)amino]benzoic acid
• Z1431005105
• AKOS033337223
• EN300-1181138

• Inchi： 1S/C13H8Cl2N2O3/c14-10-6-8(1-2-9(10)13(19)20)17-12(18)7-3-4-16-11(15)5-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key： JUQOADYNLUUPBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC(C1C=CN=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 309.9911975g/mol
• Monoisotopic Mass: 309.9911975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-chloro-4-(2-chloropyridine-4-amido)benzoic acid

2-Chloro-4-(2-Chloropyridine-4-Amido)Benzoic Acid: A Comprehensive Overview

2-Chloro-4-(2-chloropyridine-4-amido)benzoic acid, identified by the CAS number 1569955-03-8, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains, including pharmacology, agrochemistry, and materials science.

The molecular structure of 2-chloro-4-(2-chloropyridine-4-amido)benzoic acid comprises a benzoic acid moiety with a substituted amide group. The presence of two chlorine atoms at specific positions on the aromatic rings introduces distinct electronic and steric effects, which are pivotal in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of such halogen substitutions in modulating the physicochemical properties of aromatic compounds, making this compound a subject of interest for researchers exploring structure-property relationships.

One of the most notable aspects of this compound is its potential as a building block in drug design. The benzoic acid moiety is a common feature in many bioactive molecules, while the pyridine ring introduces additional functionalities that can enhance binding affinity to target proteins. For instance, recent research has demonstrated that analogs of this compound exhibit promising activity against certain enzymes implicated in neurodegenerative diseases, such as beta-secretase. These findings underscore the importance of studying such compounds for their therapeutic potential.

In addition to its pharmacological relevance, 2-chloro-4-(2-chloropyridine-4-amido)benzoic acid has been investigated for its role in agrochemical applications. The pyridine ring, being electron-deficient due to the chlorine substitution, can act as an effective ligand in metalloenzyme inhibition assays. This property has led to exploratory studies on its use as a herbicide or fungicide, where it shows moderate activity against model plant pathogens.

The synthesis of this compound typically involves multi-step reactions that include nucleophilic aromatic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These improvements are critical for scaling up production if the compound is to be commercialized for large-scale applications.

From an environmental standpoint, understanding the fate and transport of 1569955-03-8 is essential for risk assessment purposes. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal and minimal environmental impact.

In conclusion, 2-chloro-4-(2-chloropyridine-4-amido)benzoic acid, with its unique structural features and diverse functional groups, represents a valuable compound for both academic research and industrial applications. Its potential in drug discovery and agrochemical development positions it as a key molecule for future scientific endeavors.